3-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

• IUPAC Name: 3-bromo-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
• InChI: InChI=1S/C21H17BrN6O/c1-14-11-12-28(27-14)20-10-9-19(25-26-20)23-17-5-7-18(8-6-17)24-21(29)15-3-2-4-16(22)13-15/h2-13H,1H3,(H,23,25)(H,24,29)
• InChI Key: ZBJLSDCTHQLNPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)Br
• Molecular Formula: C21H17BrN6O
• Molecular Weight: 449.3 g/mol

Description

3-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is an organic compound with a molecular formula of C20H17BrN5O. It is a heterocyclic compound containing a benzamide, a pyridazine, and a pyrazole moiety. This compound is of interest due to its potential applications in the field of medicinal chemistry, and has been studied for its potential as an anti-cancer agent.

Scientific Research Applications

3-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide has been studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anti-cancer activity, and has been studied for its potential as an anti-cancer agent in various cell lines, including breast, prostate, and lung cancer cell lines. In addition, this compound has been studied for its potential to inhibit the growth of cancer cells by inducing apoptosis and autophagy. Furthermore, this compound has been studied for its potential to inhibit the activity of enzymes involved in the development of cancer.

Mechanism of Action

The mechanism of action of 3-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is not fully understood. However, it is believed that this compound acts on the cell by inducing apoptosis and autophagy, as well as by inhibiting the activity of enzymes involved in the development of cancer. It is also believed that this compound may act on the cell by modulating the expression of certain proteins that are involved in the development of cancer.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide are not yet fully understood. However, it has been shown to have anti-cancer activity, and has been studied for its potential to inhibit the growth of cancer cells by inducing apoptosis and autophagy. In addition, this compound has been studied for its potential to inhibit the activity of enzymes involved in the development of cancer.

Advantages and Limitations for Lab Experiments

The advantages of 3-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide for laboratory experiments include its low cost, ease of synthesis, and its potential as an anti-cancer agent. However, the limitations of this compound for laboratory experiments include its low solubility in water, its potential toxicity, and its instability in the presence of light and heat.

Future Directions

The potential future directions of research on 3-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide include further studies into its mechanism of action, its potential toxicity, and its potential applications in the field of medicinal chemistry. In addition, further research could be conducted into the synthesis of this compound, as well as its potential to inhibit the activity of enzymes involved in the development of cancer. Furthermore, further research could be conducted into the potential of this compound to modulate the expression of certain proteins that are involved in the development of cancer. Finally, further studies into the potential of this compound to interact with other compounds and drugs could be conducted.

Synthesis Methods

The synthesis of 3-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is achieved through a multi-step process. This process begins with the condensation of 3-methyl-1H-pyrazol-1-yl chloride with pyridazin-3-yl amine to form the pyrazole-pyridazine ring system, followed by the reaction of this intermediate with benzamide. Finally, the 3-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is synthesized by bromination of the benzamide.